Cas no 59012-23-6 (1-Iodopropane-d7)

1-Iodopropane-d7 Properties

Names and Identifiers

• Propane-1,1,1,2,2,3,3-d7,3-iodo- (9CI)
• (1-2H2,2-2H2,3-2H3)-iodopropane
• 1,1,1,2,2,3,3-heptadeuterio-3-iodo-propane
• 1-iodo-heptadeuteriopropane
• 1-Iodopropane-d7
• d7-1-iodopropane
• iodopropane-d7
• Propyl-d7 iodide
• D98812
• 1,1,1,2,2,3,3-heptadeuterio-3-iodopropane
• 1-Iodopropane-d7 (stabilized with copper)
• DTXSID70480512
• SCHEMBL174801
• 1-Iodopropane-d7, >=98 atom % D, >=99% (CP), contains copper as stabilizer
• 59012-23-6
• 1-Iodo(2H7)propane
• DA-59933
• 3-Iodopropane-1,1,1,2,2,3,3-d7; Propane-1,1,1,2,2,3,3-d7, 3-iodo- (9CI)
• +Expand

• InChIKey： PVWOIHVRPOBWPI-NCKGIQLSSA-N
• Inchi： InChI=1S/C3H7I/c1-2-3-4/h2-3H2,1H3/i1D3,2D2,3D2
• SMILES： CCCI

Computed Properties

• Exact Mass: 177.00319g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 177.00319g/mol
• Heavy Atom Count: 4
• Complexity: 7.2
• Isotope Atom Count: 7
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Boiling Point: 101-102 °C(lit.)
• Melting Point: -101 °C(lit.)
• Flash Point: 44℃
• Density: 1.820 g/mL at 25 °C